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For Researchers, Scientists, and Drug Development Professionals

Introduction
o-Ethylstyrene, also known as 2-ethylstyrene or 1-ethenyl-2-ethylbenzene, is an aromatic

hydrocarbon of significant interest in polymer chemistry and as an intermediate in organic

synthesis. A thorough understanding of its physical properties is paramount for its effective

handling, application, and for the prediction of its behavior in various chemical and physical

processes. This guide provides an in-depth overview of the core physical characteristics of o-

ethylstyrene, complete with experimental protocols for their determination.

Core Physical Properties
The fundamental physical properties of o-ethylstyrene are summarized in the table below,

providing a clear and concise reference for laboratory and industrial applications.
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Physical Property Value Units Conditions

Molecular Formula C₁₀H₁₂ - -

Molecular Weight 132.20 g/mol -[1][2][3]

Appearance Liquid - Ambient

Density 0.9119 g/cm³ at 22 °C[1]

Boiling Point 187.3 °C -[1]

Melting Point -75.5 °C -[1]

Refractive Index 1.542 - -

Solubility Insoluble in water - -

LogP (Octanol-Water

Partition Coefficient)
2.892 - -[1]

Experimental Protocols
Accurate determination of physical properties is crucial for the validation of chemical identity

and purity. The following sections detail generalized experimental methodologies for key

physical properties of liquid organic compounds like o-ethylstyrene.

Determination of Density
The density of a liquid is its mass per unit volume.[4] A common and straightforward method for

its determination involves the use of a pycnometer or a graduated cylinder and a balance.[4][5]

Protocol:

Mass of Empty Container: Accurately measure the mass of a clean, dry graduated cylinder

or pycnometer using an analytical balance.[5]

Volume of Liquid: Carefully add a known volume of o-ethylstyrene to the graduated cylinder.

For a pycnometer, fill it completely.
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Mass of Container and Liquid: Measure the combined mass of the container and the o-

ethylstyrene.[5]

Calculation: Subtract the mass of the empty container from the combined mass to find the

mass of the o-ethylstyrene. Divide the mass of the liquid by its volume to obtain the density.

[5]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.[6][7][8] For small quantities of liquid,

the capillary tube method is often employed.[6][9][10]

Protocol:

Sample Preparation: Place a small amount of o-ethylstyrene into a small test tube or fusion

tube.[9]

Capillary Tube Insertion: Invert a sealed-end capillary tube and place it into the test tube

containing the liquid.[9]

Heating: Heat the assembly slowly and uniformly in a heating block or a Thiele tube.[7][9]

Observation: Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge

from the open end of the capillary.[9]

Boiling Point Determination: The temperature at which a rapid and continuous stream of

bubbles emerges is recorded as the boiling point.[9]

Determination of Melting Point
While o-ethylstyrene is a liquid at room temperature, its melting point (or freezing point) can be

determined by cooling the substance. A common laboratory method for determining the melting

point of a solid is the capillary tube method with a melting point apparatus.[11][12][13][14]

Protocol:
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Sample Preparation: A small amount of the solidified o-ethylstyrene is introduced into a

capillary tube.[11][13]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which allows for

controlled heating and clear observation.[11][14]

Heating and Observation: The sample is heated slowly. The temperature at which the solid

begins to melt and the temperature at which it becomes completely liquid are recorded. This

range is the melting point.[11][14]

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.[15] It is a characteristic property and is often used to identify and

assess the purity of liquid samples. An Abbe refractometer is a common instrument for this

measurement.[16][17]

Protocol:

Instrument Calibration: Calibrate the Abbe refractometer using a standard sample with a

known refractive index.

Sample Application: Apply a few drops of o-ethylstyrene to the prism of the refractometer.[16]

[17]

Measurement: Adjust the instrument to bring the dividing line between the light and dark

fields into focus and on the crosshairs of the eyepiece.[16][17]

Reading: Read the refractive index directly from the instrument's scale.[16] It is important to

also record the temperature at which the measurement is taken, as the refractive index is

temperature-dependent.[15][17]

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.[18][19] For a qualitative assessment of solubility,

a simple miscibility test can be performed.[20][21]
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Protocol:

Solvent and Solute: In a small test tube, add a specific volume of the solvent to be tested

(e.g., water, ethanol, hexane).[20]

Addition of Solute: Add a small, measured amount of o-ethylstyrene to the solvent.[20]

Observation: Shake the mixture well and observe if the o-ethylstyrene dissolves completely,

forms a separate layer (immiscible), or is partially soluble.[20] This can be repeated with

various solvents to create a solubility profile.

Visualizing Experimental Workflow
To illustrate the logical progression of determining a physical property, the following diagram

outlines a general experimental workflow.
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Start: Obtain Sample of o-Ethylstyrene

Select Physical Property to Determine
(e.g., Density, Boiling Point)

Choose Appropriate Experimental Method

Prepare and Calibrate Instrument

Perform Experiment and Collect Data

Analyze Data and Calculate Property Value

Compare with Literature Values for Purity Assessment

End: Report Determined Physical Property

Click to download full resolution via product page

Caption: General workflow for the determination of a physical property of a chemical sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of o-Ethylstyrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3423024#physical-properties-of-o-ethylstyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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